alpha-Chlorobenzylidenemalononitrile
Overview
Description
Alpha-Chlorobenzylidenemalononitrile (C10H5ClN2) is a chemical compound with various properties and potential applications .
Synthesis Analysis
This compound can be synthesized from benzylidenemalononitrile . The synthesis of these compounds is often carried out by the Knoevenagel condensation of aryl and aliphatic aldehydes .Molecular Structure Analysis
The molecular formula of this compound is C10H5ClN2 . More detailed structural analysis can be found in the referenced sources .Chemical Reactions Analysis
This compound can undergo various chemical reactions. For instance, it can be involved in the Knoevenagel condensation reaction . More detailed information about its chemical reactions can be found in the referenced sources .Physical And Chemical Properties Analysis
This compound has a molecular weight of 188.61, a density of 1.2906 (rough estimate), a melting point of 68-70°C (lit.), and a boiling point of 126°C0.1mm Hg (lit.) .Mechanism of Action
Target of Action
Alpha-Chlorobenzylidenemalononitrile, also known as CS gas, is a lachrymatory agent commonly used as a riot control agent It is known to cause a burning sensation and tearing of the eyes, irritation of the mucous membranes of the nose, mouth, and throat, resulting in profuse coughing, nasal mucus discharge, disorientation, and difficulty breathing .
Mode of Action
It is known that when exposed to this compound, it causes a burning sensation and tearing of the eyes to the extent that the subject cannot keep their eyes open . It also causes a burning irritation of the mucous membranes of the nose, mouth, and throat, resulting in profuse coughing, nasal mucus discharge, disorientation, and difficulty breathing .
Biochemical Pathways
It is known to cause a series of physiological responses, including tearing of the eyes and irritation of the mucous membranes, which suggests that it may affect various biochemical pathways related to these physiological responses .
Pharmacokinetics
It is known to be a volatile solvent and a solid compound at room temperature , suggesting that it may have unique ADME properties that contribute to its bioavailability and its effects on the body.
Result of Action
The result of the action of this compound is a series of physiological responses, including a burning sensation and tearing of the eyes, a burning irritation of the mucous membranes of the nose, mouth, and throat, profuse coughing, nasal mucus discharge, disorientation, and difficulty breathing . These effects can partially incapacitate the subject, which is why this compound is commonly used as a riot control agent .
Advantages and Limitations for Lab Experiments
The main advantage of using alpha-Chlorobenzylidenemalononitrile in lab experiments is its ability to cause irritation and inflammation, which can be used to study the effects of inflammation on cells and tissues. It is also relatively easy to synthesize and use in experiments. On the other hand, there are some limitations to using this compound in lab experiments, including the potential for toxicity and the risk of adverse reactions in humans and animals.
Future Directions
Future research involving alpha-Chlorobenzylidenemalononitrile could focus on the development of safer and more effective riot control agents and crowd dispersal agents. It could also be used to study the effects of inflammation on cells and tissues, as well as its potential use in biochemistry and medicine. Additionally, further research could be conducted on its use as a pesticide, as well as its potential use in industrial processes, such as in the production of dyes and plastics.
Synthesis Methods
Alpha-Chlorobenzylidenemalononitrile is synthesized by the reaction of malononitrile and chlorobenzyl chloride. This reaction is carried out in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. The resulting product is a white crystalline solid.
Scientific Research Applications
Alpha-Chlorobenzylidenemalononitrile has been studied extensively for its use as a riot control agent and for crowd dispersal. It has also been studied for its use as an ingredient in some industrial processes, such as in the production of dyes and plastics. In addition, research has been conducted on its use as a pesticide, as well as its potential use in biochemistry and medicine.
Safety and Hazards
Properties
IUPAC Name |
2-[chloro(phenyl)methylidene]propanedinitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5ClN2/c11-10(9(6-12)7-13)8-4-2-1-3-5-8/h1-5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HGWXUOJXKLGEAF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=C(C#N)C#N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60171321 |
Source
|
| Record name | alpha-Chlorobenzylidenemalononitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60171321 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
18270-61-6 |
Source
|
| Record name | alpha-Chlorobenzylidenemalononitrile | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018270616 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | alpha-Chlorobenzylidenemalononitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60171321 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | α-Chlorobenzylidenemalononitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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